2-[(3,4-dichlorophenyl)methylsulfanyl]-N,N-dimethyl-6-(phenylsulfanylmethyl)pyrimidin-4-amine

• IUPAC Name: 2-[(3,4-dichlorophenyl)methylsulfanyl]-N,N-dimethyl-6-(phenylsulfanylmethyl)pyrimidin-4-amine
• InChI: InChI=1S/C20H19Cl2N3S2/c1-25(2)19-11-15(13-26-16-6-4-3-5-7-16)23-20(24-19)27-12-14-8-9-17(21)18(22)10-14/h3-11H,12-13H2,1-2H3
• InChI Key: FSOSNXVLWFBMCK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=C1)CSC2=CC=CC=C2)SCC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C20H19Cl2N3S2
• Molecular Weight: 436.4 g/mol
• CAS No.: 341965-55-7

Description

This compound, with the molecular formula C₁₉H₁₈Cl₂N₃S₂ (molar mass: 436.40 g/mol), is a pyrimidine derivative featuring two distinct sulfur-containing substituents: a 3,4-dichlorobenzylthio group at position 2 and a phenylsulfanylmethyl group at position 4. The pyrimidine core is substituted with a dimethylamine group at position 5.

Biological Activity

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

• Molecular Formula : C₁₈H₁₈Cl₂N₄S₂
• Molecular Weight : 407.39 g/mol

The compound features a pyrimidine ring substituted with sulfanyl and dichlorophenyl groups, which may contribute to its biological properties.

Research indicates that compounds similar to this pyrimidine derivative often exhibit biological activities through various mechanisms:

• Inhibition of Enzymatic Activity : Compounds with similar structures have been shown to inhibit specific enzymes, impacting metabolic pathways related to cancer and other diseases.
• Antimicrobial Properties : Some derivatives possess antimicrobial activity against a range of pathogens, making them potential candidates for antibiotic development.
• Anticancer Activity : Preliminary studies suggest that such compounds may induce apoptosis in cancer cells, although further research is needed to elucidate the precise mechanisms involved.

Anticancer Activity

A study investigated the effects of similar pyrimidine derivatives on human cancer cell lines. The results demonstrated a significant reduction in cell viability at micromolar concentrations, suggesting potential for development as anticancer agents. The study highlighted that the presence of the dichlorophenyl group enhances cytotoxicity by promoting cellular uptake and inhibiting key survival pathways in cancer cells.

Antimicrobial Efficacy

Another research effort focused on evaluating the antimicrobial properties of related compounds against Gram-positive and Gram-negative bacteria. The findings revealed that these compounds exhibited notable inhibitory effects, particularly against Staphylococcus aureus and Escherichia coli. The mechanism was attributed to disruption of bacterial cell membranes and interference with metabolic processes.

Comparative Biological Activity Table

Activity Type	Effectiveness	Mechanism
Anticancer	High	Induction of apoptosis
Antimicrobial	Moderate to High	Membrane disruption
Enzyme Inhibition	Variable	Competitive inhibition

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 2-[(3,4-dichlorophenyl)methylsulfanyl]-N,N-dimethyl-6-(phenylsulfanylmethyl)pyrimidin-4-amine with structurally related pyrimidine derivatives. Data are derived from crystallographic studies, synthetic reports, and physicochemical analyses:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Substituents (Positions)	Key Structural Features	References
Target Compound : 2-[(3,4-Dichlorophenyl)methylsulfanyl]-N,N-dimethyl-6-(phenylsulfanylmethyl)pyrimidin-4-amine	C₁₉H₁₈Cl₂N₃S₂	436.40	- 3,4-Dichlorobenzylthio (C2) - Phenylsulfanylmethyl (C6) - N,N-Dimethylamine (C4)	High lipophilicity due to dual thioether groups; halogenated aryl groups enhance steric bulk.
2-{[(2,6-Dichlorophenyl)methyl]sulfanyl}-N-methyl-6-[(phenylsulfanyl)methyl]pyrimidin-4-amine	C₁₉H₁₇Cl₂N₃S₂	422.39	- 2,6-Dichlorobenzylthio (C2) - Phenylsulfanylmethyl (C6) - N-Methylamine (C4)	Altered chlorine substitution pattern reduces steric hindrance compared to 3,4-dichloro isomer. Predicted pKa: 3.69 .
N-(2-Fluorophenyl)-5-[(4-methoxyphenyl)aminomethyl]-6-methyl-2-phenylpyrimidin-4-amine	C₂₆H₂₄FN₅O	453.50	- 2-Fluorophenyl (C4) - 4-Methoxyphenylaminomethyl (C5) - Methyl (C6)	Intramolecular N–H⋯N hydrogen bonding stabilizes conformation; dihedral angles between pyrimidine and aryl groups: 12.8–86.1° .
6-{[(4-Chlorophenyl)sulfanyl]methyl}-2-{[(4-fluorophenyl)methyl]sulfanyl}-N-methylpyrimidin-4-amine	C₁₉H₁₆ClFN₃S₂	416.94	- 4-Chlorophenylsulfanylmethyl (C6) - 4-Fluorobenzylthio (C2) - N-Methylamine (C4)	Mixed halogenated substituents (Cl, F) enhance electronic diversity; potential for dual hydrogen bonding.

Key Findings from Structural and Functional Comparisons:

Substituent Effects on Lipophilicity: The target compound’s 3,4-dichlorophenyl group increases lipophilicity (logP ~4.5 estimated) compared to analogs with single halogens (e.g., 4-fluorophenyl in ). This property may enhance membrane permeability in biological systems.

Conformational Flexibility: The dihedral angles between the pyrimidine ring and aryl substituents (e.g., 12.8° in ) influence molecular planarity.

The presence of thioether linkages likely requires post-functionalization steps, such as nucleophilic substitution with thiols.

Biological Implications: Pyrimidines with chlorine and sulfur substituents (e.g., ) are associated with antimicrobial and kinase-inhibitory activities. However, the 3,4-dichloro motif in the target compound may confer higher toxicity compared to non-halogenated analogs .